N-(1-phenylethyl)-5-(pyrrolidine-1-sulfonyl)furan-2-carboxamide

• IUPAC Name: N-(1-phenylethyl)-5-pyrrolidin-1-ylsulfonylfuran-2-carboxamide
• InChI: InChI=1S/C17H20N2O4S/c1-13(14-7-3-2-4-8-14)18-17(20)15-9-10-16(23-15)24(21,22)19-11-5-6-12-19/h2-4,7-10,13H,5-6,11-12H2,1H3,(H,18,20)
• InChI Key: PBABXCVFVJFXEX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC=C(O2)S(=O)(=O)N3CCCC3
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

N-(1-phenylethyl)-5-(pyrrolidine-1-sulfonyl)furan-2-carboxamide, also known as PNU-282987, is a selective agonist of the α7 nicotinic acetylcholine receptor (nAChR). This compound has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

Chemical Transformations and Synthesis

Acid-catalyzed transformations of related carboxamides lead to the formation of new heterocyclic systems, such as pyrrolo[1,2-a][1,4]diazocine, through furan ring opening and recyclization. These processes are crucial for creating novel compounds with potential applications in medicinal chemistry and materials science (Stroganova, Vasilin, & Krapivin, 2016).

Antiprotozoal Activity

Derivatives synthesized from related compounds have shown strong DNA affinities and significant in vitro and in vivo activity against protozoal infections, including Trypanosoma and Plasmodium species. This highlights their potential as templates for developing new antiprotozoal agents (Ismail et al., 2004).

Bio-imaging Applications

A phenoxazine-based fluorescence chemosensor developed from related structures offers discriminative detection of Cd2+ and CN− ions, with applications in bio-imaging for live cells and zebrafish larvae. This demonstrates the utility of such compounds in environmental monitoring and biological research (Ravichandiran et al., 2020).

Supramolecular Gelators

Pyridine/pyridinium symmetrical bisamides, related to the core structure of interest, have been explored as new supramolecular gelators. Their ability to form gels in the presence of specific ions and distinguish between different biomolecules showcases their potential in drug delivery and selective sensing applications (Panja, Ghosh, & Ghosh, 2018).

Novel Fluorinated Polyamides

The synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties from related diamines demonstrates advancements in materials science. These polymers exhibit remarkable thermal stability, low moisture absorption, and excellent mechanical properties, making them suitable for high-performance applications (Liu et al., 2013).